Cas no 2411336-45-1 ((E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide)
(E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952174075
- (2E)-N-[2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl]-4-(dimethylamino)but-2-enamide
- (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide
-
- Inchi: 1S/C17H24N2O2/c1-19(2)12-5-8-17(20)18-11-9-16-15-7-4-3-6-14(15)10-13-21-16/h3-8,16H,9-13H2,1-2H3,(H,18,20)/b8-5+
- InChI Key: ZTWFHZCXJATZOH-VMPITWQZSA-N
- SMILES: O1CCC2C=CC=CC=2C1CCNC(/C=C/CN(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 355
- XLogP3: 1.6
- Topological Polar Surface Area: 41.6
(E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26593652-0.05g |
(2E)-N-[2-(3,4-dihydro-1H-2-benzopyran-1-yl)ethyl]-4-(dimethylamino)but-2-enamide |
2411336-45-1 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide
Comprehensive Overview of (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411336-45-1)
The compound (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411336-45-1) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a 3,4-dihydro-1H-isochromen core and a dimethylamino functional group, makes it a promising candidate for various applications, including drug development and molecular biology studies. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which aligns with current trends in precision medicine and targeted therapies.
In recent years, the scientific community has shown a growing interest in compounds like (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide due to their potential role in addressing unmet medical needs. Searches for terms such as "isochromen derivatives," "dimethylamino butenamide applications," and "CAS 2411336-45-1" have surged, reflecting the compound's relevance in contemporary research. This molecule's E-configuration and amide linkage further enhance its stability and bioavailability, making it a subject of extensive pharmacokinetic studies.
One of the key advantages of (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide lies in its structural versatility. The isochromen moiety is known for its presence in bioactive natural products, while the dimethylamino group contributes to its solubility and interaction with biological targets. These features have led to investigations into its potential as a scaffold for designing novel therapeutics, particularly in areas such as neurology and oncology. The compound's CAS number 2411336-45-1 is frequently referenced in patent filings and academic papers, underscoring its commercial and scientific value.
From a synthetic chemistry perspective, the preparation of (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide involves multi-step organic transformations, including amidation and olefination reactions. Researchers have optimized these processes to achieve high yields and purity, which are critical for downstream applications. The compound's molecular weight and logP values are also frequently discussed in forums and databases, as they influence its drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.
In the context of current research trends, (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide is often compared to other small-molecule modulators due to its potential to interact with enzymes and receptors. Questions such as "How does CAS 2411336-45-1 compare to similar compounds?" and "What are the biological targets of isochromen derivatives?" are commonly explored in scientific literature. The compound's mechanism of action and structure-activity relationship (SAR) are active areas of investigation, with preliminary data suggesting promising bioactivity profiles.
Another aspect driving interest in (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide is its potential for drug repurposing. Given the rising costs and timelines associated with new drug development, repurposing existing compounds has become a strategic focus. The isochromen scaffold, in particular, has been linked to anti-inflammatory and neuroprotective effects, prompting researchers to evaluate its efficacy in new therapeutic contexts. This aligns with broader industry efforts to maximize the utility of known chemical entities.
In summary, (E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411336-45-1) represents a compelling case study in modern medicinal chemistry. Its structural features, combined with its potential applications, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about small-molecule therapeutics and chemical biology.
2411336-45-1 ((E)-N-[2-(3,4-Dihydro-1H-isochromen-1-yl)ethyl]-4-(dimethylamino)but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)